Cas no 477846-45-0 (4-Benzoyl-3-cyano-1-ethyl-5-methyl-1H-pyrrole-2-carboxylic acid)

• Product Name: 4-Benzoyl-3-cyano-1-ethyl-5-methyl-1H-pyrrole-2-carboxylic acid
• CAS No: 477846-45-0
• MF: C₁₆H₁₄N₂O₃
• MW: 282.293963909149
• CID: 5739855
• PubChem ID: 1479884
• Update Time: 2025-10-30

4-Benzoyl-3-cyano-1-ethyl-5-methyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 4-benzoyl-3-cyano-1-ethyl-5-methyl-
• DTXSID501333156
• 477846-45-0
• 10N-827
• HMS2866K10
• Oprea1_079142
• MLS001166238
• SMR000549994
• CHEMBL1427686
• 4-benzoyl-3-cyano-1-ethyl-5-methyl-1H-pyrrole-2-carboxylicacid
• 4-benzoyl-3-cyano-1-ethyl-5-methyl-1H-pyrrole-2-carboxylic acid
• 4-benzoyl-3-cyano-1-ethyl-5-methylpyrrole-2-carboxylic acid
• AKOS005075816
• 4-Benzoyl-3-cyano-1-ethyl-5-methyl-1H-pyrrole-2-carboxylic acid

• Inchi： 1S/C16H14N2O3/c1-3-18-10(2)13(12(9-17)14(18)16(20)21)15(19)11-7-5-4-6-8-11/h4-8H,3H2,1-2H3,(H,20,21)
• InChI Key： ROVYINASJAZCQT-UHFFFAOYSA-N
• SMILES： N1(CC)C(C)=C(C(=O)C2=CC=CC=C2)C(C#N)=C1C(O)=O

Computed Properties

• Exact Mass: 282.10044231g/mol
• Monoisotopic Mass: 282.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 542.5±50.0 °C(Predicted)
• pka: 1.99±0.50(Predicted)

Additional information on 4-Benzoyl-3-cyano-1-ethyl-5-methyl-1H-pyrrole-2-carboxylic acid

4-Benzoyl-3-cyano-1-ethyl-5-methyl-1H-pyrrole-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 477846-45-0, known as 4-Benzoyl-3-cyano-1-ethyl-5-methyl-1H-pyrrole-2-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrole derivatives, which are widely studied for their diverse biological activities and potential applications in drug discovery. The benzoyl group attached at the 4-position of the pyrrole ring contributes to its unique electronic properties, while the cyano group at the 3-position imparts additional functional diversity. The presence of an ethyl group at position 1 and a methyl group at position 5 further enhances its structural complexity and functional versatility.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. For instance, researchers have explored its role in modulating cellular signaling pathways, particularly in cancer biology. The benzoyl group has been shown to interact with specific receptor sites, making it a promising candidate for anti-tumor drug development. Additionally, the cyano group has demonstrated potential in enhancing the compound's bioavailability and stability, which are critical factors in drug design.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic synthesis techniques such as Suzuki coupling and Friedel-Crafts acylation. These methods allow for precise control over the functional groups and ensure high purity of the final product. The synthesis pathway also involves careful optimization to minimize side reactions and maximize yield, reflecting the complexity of constructing such a specialized molecule.

The structural uniqueness of 4-Benzoyl-3-cyano-1-ethyl-5-methyl-1H-pyrrole-2-carboxylic acid has also made it a valuable tool in medicinal chemistry research. Its ability to act as a scaffold for further functionalization has opened new avenues for exploring its pharmacokinetic properties. Recent investigations have focused on its ability to penetrate cellular membranes efficiently, which is crucial for its potential use as an orally administered drug.

Furthermore, this compound has shown promise in neurodegenerative disease research. Studies suggest that it may inhibit key enzymes associated with Alzheimer's disease, such as acetylcholinesterase (AChE). The methyl group at position 5 plays a significant role in enhancing enzyme inhibition activity, making this compound a strong candidate for further preclinical testing.

In conclusion, 4-Benzoyl-3-cyano-1